3,5-Difluoro-4-nitrobenzylamine
Overview
Description
3,5-Difluoro-4-nitrobenzylamine, also known as 4-nitro-3,5-difluorobenzylamine, is an aromatic amine with a molecular formula of C7H5F2N2O2. It has a molecular weight of 182.12 g/mol and a boiling point of 272°C. It is an important intermediate in the synthesis of pharmaceuticals and other organic compounds. It is a colorless liquid with a faint odor and is soluble in water and organic solvents.
Scientific Research Applications
Photosensitive Protecting Groups
Photosensitive Protecting Groups — The use of photosensitive protecting groups, including compounds similar to 3,5-Difluoro-4-nitrobenzylamine, has shown promise in synthetic chemistry. These groups allow for the selective protection and deprotection of functional groups in molecular synthesis, controlled by light. This approach offers a high degree of precision and control in the synthesis of complex molecules, potentially including the use of 3,5-Difluoro-4-nitrobenzylamine derivatives (Amit, Zehavi, & Patchornik, 1974).
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) — In the context of environmental science and wastewater treatment, AOPs have been used to degrade hazardous organic compounds. While the review focuses on acetaminophen degradation, it suggests the potential for nitrobenzylamine derivatives to be studied within similar frameworks. These processes involve the generation of reactive species that can break down complex pollutants into less harmful substances, potentially including the breakdown products of 3,5-Difluoro-4-nitrobenzylamine (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Sensing Applications
Nanostructured Luminescent Micelles — Research into nanostructured luminescent micelles for sensing applications demonstrates the potential for incorporating nitroaromatic compounds, potentially including 3,5-Difluoro-4-nitrobenzylamine, into sensors for hazardous materials. These systems utilize the unique optical properties of nitroaromatics to detect and quantify the presence of explosives and other toxic substances in the environment (Paria, Maity, Siddiqui, Patra, Maity, & Jana, 2022).
Environmental Impact
Environmental Fate and Effects — Studies on related compounds such as 3-trifluoromethyl-4-nitrophenol (TFM) have examined the environmental impact and fate of nitrophenols, suggesting a framework for investigating the ecological and toxicological effects of 3,5-Difluoro-4-nitrobenzylamine. These studies are crucial for understanding how such compounds behave in natural water systems and their potential impacts on aquatic life and water quality (Hubert, 2003).
properties
IUPAC Name |
(3,5-difluoro-4-nitrophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2N2O2/c8-5-1-4(3-10)2-6(9)7(5)11(12)13/h1-2H,3,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AEBSYIVGLQFTHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)[N+](=O)[O-])F)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate](/img/structure/B1413004.png)
